(3E)-1-acetyl-3-(2-oxo-5-phenylfuran-3(2H)-ylidene)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H13NO4
• Molecular Weight: 331.3 g/mol
• IUPAC Name: (3E)-1-acetyl-3-(2-oxo-5-phenylfuran-3-ylidene)indol-2-one
• InChI: InChI=1S/C20H13NO4/c1-12(22)21-16-10-6-5-9-14(16)18(19(21)23)15-11-17(25-20(15)24)13-7-3-2-4-8-13/h2-11H,1H3/b18-15+
• InChI Key: PBEBZDLIPRZVKK-OBGWFSINSA-N
• Isomeric SMILES: CC(=O)N1C2=CC=CC=C2/C(=C\3/C=C(OC3=O)C4=CC=CC=C4)/C1=O
• SMILES: CC(=O)N1C2=CC=CC=C2C(=C3C=C(OC3=O)C4=CC=CC=C4)C1=O

Description

(3E)-1-acetyl-3-(2-oxo-5-phenylfuran-3(2H)-ylidene)-1,3-dihydro-2H-indol-2-one, also known as oxindole-furan hybrid molecule, is a synthetic compound that has gained significant attention in recent years due to its potential applications in medicinal chemistry. This molecule is a combination of two well-known structures, oxindole, and furan, which have been extensively studied for their biological activities. The oxindole-furan hybrid molecule has shown promising results in various scientific studies, making it a potential candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of the (3E)-1-acetyl-3-(2-oxo-5-phenylfuran-3(2H)-ylidene)-1,3-dihydro-2H-indol-2-onean hybrid molecule is not fully understood. However, it has been suggested that this compound works by inhibiting various enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
The (3E)-1-acetyl-3-(2-oxo-5-phenylfuran-3(2H)-ylidene)-1,3-dihydro-2H-indol-2-onean hybrid molecule has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and exhibit anti-microbial activity. Additionally, this molecule has been shown to have a low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using the (3E)-1-acetyl-3-(2-oxo-5-phenylfuran-3(2H)-ylidene)-1,3-dihydro-2H-indol-2-onean hybrid molecule in lab experiments include its potential to inhibit the growth and proliferation of cancer cells, reduce inflammation, and exhibit anti-microbial activity. Additionally, this molecule has a low toxicity profile and is well-tolerated in animal studies. However, the limitations of using this compound in lab experiments include its complex synthesis method, which requires several steps and can be time-consuming.

Future Directions

There are several future directions for the research on the (3E)-1-acetyl-3-(2-oxo-5-phenylfuran-3(2H)-ylidene)-1,3-dihydro-2H-indol-2-onean hybrid molecule. One potential direction is the development of new drugs based on this compound for the treatment of various diseases, including cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of this molecule and its potential applications in other areas of medicinal chemistry. Finally, research is needed to optimize the synthesis method of this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of the (3E)-1-acetyl-3-(2-oxo-5-phenylfuran-3(2H)-ylidene)-1,3-dihydro-2H-indol-2-onean hybrid molecule is a complex process that involves several steps. The most common method for synthesizing this compound is through a reaction between oxindole and furan. The reaction is catalyzed by a base such as sodium hydride or potassium tert-butoxide in the presence of a solvent such as dimethylformamide. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

The (3E)-1-acetyl-3-(2-oxo-5-phenylfuran-3(2H)-ylidene)-1,3-dihydro-2H-indol-2-onean hybrid molecule has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in various scientific studies, including anti-cancer, anti-inflammatory, and anti-microbial activities. Several research studies have demonstrated the potential of this molecule in the treatment of various diseases, including leukemia, breast cancer, and lung cancer.